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Compound of Interest

Compound Name: 1-BROMONONANE-D19

Cat. No.: B1148699 Get Quote

CAS Number: 1219805-90-9

This technical guide provides an in-depth overview of 1-Bromononane-d19, a deuterated

analog of 1-bromononane, for researchers, scientists, and professionals in drug development.

This document outlines the compound's properties, potential applications, and relevant

technical data.

Compound Properties and Data
1-Bromononane-d19 is a saturated hydrocarbon chain with a terminal bromine atom, where all

19 hydrogen atoms have been replaced with deuterium. This isotopic labeling makes it a

valuable tool in various research applications, particularly in mass spectrometry-based studies.

Table 1: Physicochemical Properties of 1-Bromononane-d19
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Property Value Source

CAS Number 1219805-90-9 [1][2][3]

Molecular Formula C₉D₁₉Br [3]

Molecular Weight 226.27 g/mol [3]

Appearance Neat [3]

Synonyms

Nonane-

1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,

8,9,9-d19; 9-Bromononane-

d19; 1-Nonyl-d19 bromide

[3]

Table 2: Technical Data for 1-Bromononane (Non-deuterated analog)

Note: Specific experimental data for the deuterated form is limited. The following data for the

non-deuterated analog (CAS: 693-58-3) is provided for reference.

Property Value Source

Boiling Point 201 °C (lit.) [4][5]

Density 1.084 g/mL at 25 °C (lit.) [4][6]

Refractive Index n20/D 1.454 (lit.) [4]

Flash Point 90 °C

Solubility Insoluble in water. [5][7]

Potential Applications in Research and
Development
Deuterated compounds, such as 1-Bromononane-d19, are primarily utilized to enhance

pharmacokinetic profiles and to investigate metabolic pathways of drug candidates. The

replacement of hydrogen with deuterium creates a stronger carbon-deuterium bond, which can

slow down metabolic processes at the site of deuteration.[1][8][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://ir.library.osaka-u.ac.jp/repo/ouka/all/97148/ChemMedChem_cmdc_202400201.pdf
https://www.lgcstandards.com/IN/en/p/CDN-D-1726
https://cymitquimica.com/products/TR-B687576/1219805-90-9/1-bromononane-d19/
https://cymitquimica.com/products/TR-B687576/1219805-90-9/1-bromononane-d19/
https://cymitquimica.com/products/TR-B687576/1219805-90-9/1-bromononane-d19/
https://cymitquimica.com/products/TR-B687576/1219805-90-9/1-bromononane-d19/
https://cymitquimica.com/products/TR-B687576/1219805-90-9/1-bromononane-d19/
https://www.sigmaaldrich.com/KE/en/product/aldrich/b74607
https://www.chemicalbook.com/ProductMSDSDetailCB5487736_EN.htm
https://www.sigmaaldrich.com/KE/en/product/aldrich/b74607
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromononane
https://www.sigmaaldrich.com/KE/en/product/aldrich/b74607
https://www.chemicalbook.com/ProductMSDSDetailCB5487736_EN.htm
https://wap.guidechem.com/encyclopedia/1-bromononane-dic6598.html
https://www.benchchem.com/product/b1148699?utm_src=pdf-body
https://ir.library.osaka-u.ac.jp/repo/ouka/all/97148/ChemMedChem_cmdc_202400201.pdf
https://pubmed.ncbi.nlm.nih.gov/37726202/
https://www.researchgate.net/figure/Deuterium-in-drug-discovery-and-synthesis-of-breakthrough-reagents-for-introducing_fig1_374032838
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Metabolic Stability and Pharmacokinetic Studies
1-Bromononane-d19 can be used as a stable isotope-labeled internal standard in quantitative

proteomics and drug metabolism studies.[10][11][12][13][14] Its distinct mass allows for precise

quantification in complex biological matrices when analyzed by mass spectrometry. The nonyl

chain provides a lipophilic tail, which can be incorporated into various molecules to probe their

interaction with biological membranes and metabolic enzymes.

Organic Synthesis and Drug Discovery
As a deuterated alkyl halide, 1-Bromononane-d19 serves as a building block in organic

synthesis to introduce a deuterated nonyl group into a target molecule.[1][8] This can be

particularly useful in the development of new chemical entities where altering the metabolic fate

of a long alkyl chain is desirable to improve drug efficacy or reduce toxicity.[1][8]

Experimental Methodologies
While specific experimental protocols for the use of 1-Bromononane-d19 are not readily

available in the public domain, its application would follow standard procedures for similar

stable isotope-labeled compounds in mass spectrometry and metabolic studies.

General Workflow for Use as an Internal Standard
The following diagram illustrates a generalized workflow for the application of a deuterated

compound as an internal standard in a quantitative proteomics experiment.

Caption: General workflow for using a deuterated internal standard.

Safety and Handling
For the non-deuterated 1-bromononane, it is indicated as being very toxic to aquatic life.[4][7]

Users should handle 1-Bromononane-d19 in a well-ventilated area and use appropriate

personal protective equipment, including gloves and safety glasses.[5] For detailed safety

information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Synthesis
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Detailed synthesis protocols for 1-Bromononane-d19 are not widely published. However, a

common method for synthesizing alkyl halides is through the reaction of the corresponding

alcohol with a hydrobromic or other brominating agent. Therefore, the synthesis of 1-
Bromononane-d19 would likely involve the bromination of nonanol-d19. The deuterated

starting material, nonanol-d19, can be prepared through various deuteration methods of the

corresponding non-deuterated alcohol, often using D₂O as the deuterium source.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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